Cas no 58966-31-7 (1-(5-Chloro-2-methylphenyl)ethanol)

• Product Name: 1-(5-Chloro-2-methylphenyl)ethanol
• CAS No: 58966-31-7
• MF: C₉H₁₁ClO
• MW: 170.6360
• MDL: MFCD11520985
• CID: 3029013
• PubChem ID: 46397571
• Update Time: 2025-10-18

1-(5-Chloro-2-methylphenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-Chloro-2-methylphenyl)ethanol
• 1-(3-Chloro-6-methylphenyl)ethanol
• 1-(5-chloro-2-methylphenyl)ethan-1-ol
• SBB081614
• AK425566
• ST51067797
• CS-0061175
• 58966-31-7
• MFCD11520985
• DS-18711
• AKOS016037573
• F52541
• SY114054
• AKOS000276601

• MDL： MFCD11520985
• Inchi： 1S/C9H11ClO/c1-6-3-4-8(10)5-9(6)7(2)11/h3-5,7,11H,1-2H3
• InChI Key： NVDCQPZPKZXHMI-UHFFFAOYSA-N
• SMILES： ClC1C([H])=C([H])C(C([H])([H])[H])=C(C=1[H])C([H])(C([H])([H])[H])O[H]

Computed Properties

• Exact Mass: 170.05
• Monoisotopic Mass: 170.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 1-(5-Chloro-2-methylphenyl)ethanol

1-(5-Chloro-2-methylphenyl)ethanol: A Comprehensive Overview

1-(5-Chloro-2-methylphenyl)ethanol, also known by its CAS registry number 58966-31-7, is a specialized organic compound that has garnered significant attention in the fields of chemical synthesis and pharmaceutical research. This compound belongs to the category of chlorinated aromatic alcohols, characterized by its unique structure combining a substituted benzene ring with an ethanol functional group. Its complex molecular framework offers a wide range of potential applications, from chemical intermediate in drug discovery to specialty chemicals in various industrial processes.

The structure of 1-(5-Chloro-2-methylphenyl)ethanol features a benzene ring substituted with a chlorine atom at the 5-position and a methyl group at the 2-position, along with an ethanol (-CH2CH2OH) substituent attached to the benzene ring. This arrangement confers upon the compound unique electronic and steric properties that make it highly suitable for diverse chemical reactions. Recent studies have highlighted its role in aromatic substitution reactions and enantioselective synthesis, where the compound's substituents play a critical role in determining reaction pathways and product selectivity.

In the realm of biomedical research, 1-(5-Chloro-2-methylphenyl)ethanol has emerged as a valuable tool for exploring molecular interactions, particularly in drug delivery systems and biological assays. Its ethanol moiety provides a hydrophilic interface that facilitates solubility in aqueous environments, while the aromatic ring serves as a scaffold for receptor-targeted therapies. This duality makes it an attractive candidate for researchers seeking to develop site-specific drugs with enhanced bioavailability.

Recent advancements in green chemistry have also brought 1-(5-Chloro-2-methylphenyl)ethanol into the spotlight. Its synthesis can be optimized using environmentally friendly methods, such as catalytic hydrogenation and enzymatic reactions, which minimize the generation of hazardous byproducts. This aligns with global efforts to promote sustainable chemical practices and reduce environmental impact.

Furthermore, the compound's versatility has been leveraged in the development of novel materials. For instance, it has been used as a building block in constructing stimuli-responsive polymers and nanomaterials. Its functional groups enable the creation of materials with tuneable properties, such as pH responsiveness and drug-release capabilities, which are highly sought after in biomedical engineering.

Recent studies have also explored the potential of 1-(5-Chloro-2-methylphenyl)ethanol in cancer research. Its structure allows for site-specific targeting of cancer cells through receptor-mediated delivery systems. This has led to promising results in preclinical models, where the compound demonstrated selective cytotoxicity towards cancerous cells while sparing healthy tissue.

In terms of pharmacokinetics, 1-(5-Chloro-2-methylphenyl)ethanol exhibits favorable absorption and distribution profiles. Its hydrophilic ethanol group enhances solubility, while the aromatic ring provides a stable framework for metabolite stability. These properties make it an ideal candidate for oral drug delivery, where bioavailability is a critical determinant of therapeutic efficacy.

Moreover, the compound's role in enzymology studies has been explored extensively. Its structure allows for precise modulation of enzyme activity through steric and electronic effects, making it a valuable tool for studying enzyme-substrate interactions. This has implications for both basic research and applied drug development.

In conclusion, 1-(5-Chloro-2-methylphenyl)ethanol, with its CAS registry number 58966-31-7, is a multifaceted compound that bridges the gap between chemical synthesis and biomedical applications. Its unique structure enables it to serve as a versatile building block in drug discovery, material science, and green chemistry. As research continues to uncover new applications and optimize its use, this compound is poised to play an even more significant role in advancing biomedical innovation.